Cas no 1601185-31-2 (2-(4-Bromo-2-fluorophenyl)thiazol-4-amine)

• Product Name: 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine
• CAS No: 1601185-31-2
• MF: C₉H₆BrFN₂S
• MW: 273.124742984772
• MDL: MFCD28417965
• CID: 5171215
• Update Time: 2025-08-05

2-(4-Bromo-2-fluorophenyl)thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine

• MDL： MFCD28417965
• Inchi： 1S/C9H6BrFN2S/c10-5-1-2-6(7(11)3-5)9-13-8(12)4-14-9/h1-4H,12H2
• InChI Key： QYLJBKHNJQCYEA-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1C1=CC=C(Br)C=C1F

Additional information on 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine

Introduction to 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine (CAS No. 1601185-31-2)

2-(4-Bromo-2-fluorophenyl)thiazol-4-amine, also known by its CAS number 1601185-31-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.

The chemical structure of 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine is characterized by a thiazole ring substituted with a 4-bromo-2-fluorophenyl group and an amino group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

In another study published in the European Journal of Medicinal Chemistry in 2020, 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine was evaluated for its anti-inflammatory properties. The results showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding indicates that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism is the inhibition of specific kinases involved in cell proliferation and inflammation. Another possibility is that the compound modulates the expression of certain genes associated with these processes. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

In terms of pharmacokinetics, 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine has been shown to have favorable properties for drug development. It exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, preclinical studies have demonstrated that the compound has low toxicity and high bioavailability, making it a promising candidate for further clinical evaluation.

The synthesis of 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine has been extensively studied, and several efficient routes have been developed. One common method involves the reaction of 4-bromo-2-fluoroacetophenone with thiourea followed by cyclization to form the thiazole ring. Subsequent substitution reactions can then introduce the amino group at the 4-position. These synthetic strategies provide a robust foundation for large-scale production and optimization for pharmaceutical applications.

In conclusion, 2-(4-Bromo-2-fluorophenyl)thiazol-4-amine (CAS No. 1601185-31-2) is a promising compound with a diverse range of biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and therapeutic potential, this compound holds significant promise for advancing medical treatments in various fields.